Cas no 905587-41-9 (1-(5-fluoropyrimidin-2-yl)ethan-1-amine)

1-(5-fluoropyrimidin-2-yl)ethan-1-amine structure

905587-41-9 structure

Product Name:1-(5-fluoropyrimidin-2-yl)ethan-1-amine

CAS No:905587-41-9

MF:C₆H₈FN₃

MW:141.146224021912

MDL:MFCD18205690

CID:1090457

PubChem ID:50994814

Update Time:2024-10-26

1-(5-fluoropyrimidin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-(5-Fluoropyrimidin-2-yl)ethanamine
- 1-(5-Fluoro-2-pyrimidinyl)ethanamine
- 5-Fluoro-α-methyl-2-pyrimidinemethanamine (ACI)
- 1-(5-fluoropyrimidin-2-yl)ethan-1-amine
- 1-(5-Fluoro-pyrimidin-2-yl)-ethylamine
- AHCHUPFJXHQIRC-UHFFFAOYSA-N
- EN300-2925541
- SCHEMBL219272
- MFCD18250684
- SY383618
- P12221
- 905587-29-3
- SY383620
- AKOS006339377
- DTXSID30679187
- AB73465
- AB73466
- (R)-1-(5-FLUORO-PYRIMIDIN-2-YL)-ETHYLAMINE
- 905587-41-9
- DB-290816
- (R)-1-(5-Fluoro-2-pyrimidinyl)ethanamine
- (S)-1-(5-Fluoro-2-pyrimidinyl)ethanamine
- C6H8FN3
- PB11305
- MFCD18250685
- MDL： MFCD18205690
- Inchi： 1S/C6H8FN3/c1-4(8)6-9-2-5(7)3-10-6/h2-4H,8H2,1H3
- InChI Key： AHCHUPFJXHQIRC-UHFFFAOYSA-N
- SMILES： FC1C=NC(C(C)N)=NC=1

Computed Properties

Exact Mass: 141.07022543g/mol
Monoisotopic Mass: 141.07022543g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 51.8Å²

1-(5-fluoropyrimidin-2-yl)ethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	70R0230-1g	1-(5-Fluoro-pyrimidin-2-yl)-ethylamine	905587-41-9	97%	1g	5071.29CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	70R0230-5g	1-(5-Fluoro-pyrimidin-2-yl)-ethylamine	905587-41-9	97%	5g	20268.21CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	70R0230-500mg	1-(5-Fluoro-pyrimidin-2-yl)-ethylamine	905587-41-9	97%	500mg	2959.67CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	70R0230-250mg	1-(5-Fluoro-pyrimidin-2-yl)-ethylamine	905587-41-9	97%	250mg	1908.1CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	70R0230-100mg	1-(5-Fluoro-pyrimidin-2-yl)-ethylamine	905587-41-9	97%	100mg	1382.31CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	70R0230-50mg	1-(5-Fluoro-pyrimidin-2-yl)-ethylamine	905587-41-9	97%	50mg	1110.94CNY	2021-05-07
Chemenu	CM166574-1g	1-(5-Fluoropyrimidin-2-yl)ethanamine	905587-41-9	95%	1g	$489	2021-08-05
Chemenu	CM166574-1g	1-(5-Fluoropyrimidin-2-yl)ethanamine	905587-41-9	95%	1g	$950	2024-07-20
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	MY0103-1g	1-(5-fluoropyrimidin-2-yl)ethanamine	905587-41-9	95%	1g	$465	2023-09-07
Matrix Scientific	123835-1g	1-(5-Fluoropyrimidin-2-yl)ethanamine, 95+%	905587-41-9	95+%	1g	$1618.00	2023-09-06

1-(5-fluoropyrimidin-2-yl)ethan-1-amine Production Method

Production Method 1

905587-42-0

905587-41-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol

Reference

: Use of Immobilized Amine Transaminase from Vibrio fluvialis under Flow Conditions for the Synthesis of (S)-1-(5-Fluoropyrimidin-2-yl)-ethanamine

Semproli, Riccardo; Vaccaro, Gianmarco; Ferrandi, Erica E. ; Vanoni, Marta; Bavaro, Teodora ; et al, ChemCatChem, 2020, 12(5), 1359-1367

Production Method 2

905587-42-0

905587-41-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 3 h, 18 - 25 °C

Reference

: Discovery of 5-Chloro-N2-[(1S)-1-(5-fluoropyrimidin-2-yl)ethyl]-N4-(5-methyl-1H-pyrazol-3-yl)pyrimidine-2,4-diamine (AZD1480) as a Novel Inhibitor of the Jak/Stat Pathway

Ioannidis, Stephanos; Lamb, Michelle L.; Wang, Tao; Almeida, Lynsie; Block, Michael H.; et al, Journal of Medicinal Chemistry, 2011, 54(1), 262-276

Production Method 3

905587-44-2

905587-41-9

Reaction Conditions

1.1 Reagents: Ammonium acetate , Sodium cyanoborohydride Solvents: Methanol ; 24 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 10, rt

Reference

: Direct Asymmetric Reductive Amination of Alkyl (Hetero)Aryl Ketones by an Engineered Amine Dehydrogenase

Kong, Weixi; Liu, Yunting; Huang, Chen; Zhou, Liya; Gao, Jing; et al, Angewandte Chemie, 2022, 61(21),